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Compound of Interest

Compound Name: Ido1-IN-12

Cat. No.: B12417963 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the quantitative analysis of Ido1-IN-12, a potent

inhibitor of indoleamine 2,3-dioxygenase 1 (IDO1), using High-Performance Liquid

Chromatography (HPLC) with UV detection. The described method is intended for the

determination of Ido1-IN-12 in bulk drug substance and for in vitro experimental samples.

Introduction
Indoleamine 2,3-dioxygenase 1 (IDO1) is a key enzyme in the kynurenine pathway of

tryptophan metabolism.[1][2] It is a critical regulator of immune responses, and its upregulation

in various cancers contributes to an immunosuppressive tumor microenvironment.[3][4]

Consequently, the development of IDO1 inhibitors is a significant area of research in oncology

and immunology. Ido1-IN-12 is a potent, orally available small molecule inhibitor of IDO1.

Accurate and precise analytical methods are essential for the characterization, formulation

development, and quality control of Ido1-IN-12, as well as for its quantification in biological

matrices during preclinical and clinical studies.

This application note details a robust reversed-phase HPLC (RP-HPLC) method for the

analysis of Ido1-IN-12. The method is designed to be specific, accurate, and reproducible.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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